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Compound of Interest

Compound Name: Epi-cryptoacetalide

Cat. No.: B15544372

CAS Number: 132152-57-9 Molecular Formula: C1sH2203 Molecular Weight: 286.37 g/mol

This technical guide provides a comprehensive overview of Epi-cryptoacetalide, a natural
diterpenoid isolated from the roots of Salvia miltiorrhiza. This document is intended for
researchers, scientists, and professionals in drug development interested in the chemical
properties, biological activities, and therapeutic potential of this compound.

Chemical and Physical Properties

Epi-cryptoacetalide is a stereocisomer of cryptoacetalide, and they are often isolated together
as an inseparable mixture. It possesses a complex tetracyclic structure.

Property Value Source
CAS Number 132152-57-9 N/A
Molecular Formula C18H2203 N/A
Molecular Weight 286.37 g/mol N/A
Not specified in available
Appearance ) N/A
literature

- Not specified in available
Solubility iterat N/A
iterature
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Biological Activity and Mechanism of Action

Epi-cryptoacetalide has been identified as a modulator of key receptors involved in
inflammatory and hormonal signaling pathways, suggesting its potential therapeutic application
in conditions such as endometriosis.

Receptor Binding Affinity

Epi-cryptoacetalide has demonstrated binding affinity for the Estrogen Receptor-a (ER-a) and
the Prostaglandin E2 receptor subtype 2 (EP2). The reported binding affinities are summarized
in the table below.

Target Receptor Ki (uM)
Estrogen Receptor-a (ER-q) 0.3
Prostaglandin E2 Receptor (EP2) 1.92

Proposed Mechanism of Action in Endometriosis

Endometriosis is an estrogen-dependent and inflammatory condition. The dual affinity of Epi-
cryptoacetalide for ER-a and EP2 receptors suggests a multi-faceted mechanism of action
against this disease.

» Modulation of Estrogen Signaling: By binding to ER-a, Epi-cryptoacetalide may interfere
with the proliferative effects of estrogen on endometrial tissue. The nature of this interaction
(agonist or antagonist) requires further functional studies.

e Modulation of Inflammatory Pathways: The EP2 receptor is activated by prostaglandin E2
(PGE2), a key mediator of inflammation and pain. By targeting the EP2 receptor, Epi-
cryptoacetalide may inhibit downstream signaling pathways that contribute to the
inflammatory environment and pain associated with endometriosis.

Signaling Pathways

The interaction of Epi-cryptoacetalide with ER-a and EP2 receptors initiates distinct
downstream signaling cascades. The following diagrams illustrate the general signaling
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pathways associated with these receptors. The specific modulatory effects of Epi-
cryptoacetalide on these pathways are a subject for further investigation.
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General Estrogen Receptor-a Signaling Pathways.

Prostaglandin E2 Receptor (EP2) Signaling Pathway
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of Epi-
cryptoacetalide are not extensively available in the public domain. The following sections
outline general methodologies that can be adapted for the study of this compound.

Isolation and Purification

Epi-cryptoacetalide is naturally found in the roots of Salvia miltiorrhiza. A general workflow for
its isolation would involve:
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Dried Roots of
Salvia miltiorrhiza

Solvent Extraction
(e.g., Ethanol, Methanol)

Liquid-Liquid Partitioning

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC
(for separation of sterecisomers)

Structural Elucidation
(NMR, MS)

Pure Epi-cryptoacetalide

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Epi-cryptoacetalide: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544372#epi-cryptoacetalide-cas-number-132152-
57-9]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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